Cas no 2097995-14-5 (2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol)

• Product Name: 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol
• CAS No: 2097995-14-5
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5727025
• PubChem ID: 121202871
• Update Time: 2025-05-19

2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2097995-14-5
• 2-[4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl]ethanol
• AKOS026711054
• 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol
• F1907-6685
• starbld0046103
• 2-Azaspiro[4.5]decane-2-ethanol, 4-(methoxymethyl)-

• Inchi： 1S/C13H25NO2/c1-16-10-12-9-14(7-8-15)11-13(12)5-3-2-4-6-13/h12,15H,2-11H2,1H3
• InChI Key： WJJWDZSGXHEWOY-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(CCO)CC21CCCCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 335.2±12.0 °C at 760 mmHg
• Flash Point: 164.0±26.5 °C
• pka: 14.75±0.10(Predicted)

2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol

Introduction to 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol (CAS No. 2097995-14-5)

2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol, identified by the CAS number 2097995-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic alcohol features a unique structural motif that has garnered attention for its potential biological activities and synthetic utility. The compound's architecture, comprising an azaspiro[4.5]decane core linked to an ethanol moiety, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The azaspiro[4.5]decane scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways due to its rigid bicyclic framework and nitrogen-containing heterocycle. The presence of a methoxymethyl group at the 4-position of the spirocyclic system introduces additional functional diversity, enabling potential modifications through oxidation or nucleophilic substitution reactions. This feature makes the compound a versatile intermediate for synthesizing more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the biological relevance of spirocyclic compounds, particularly those incorporating nitrogen heterocycles. Studies suggest that such structures can exhibit favorable interactions with biological targets, including enzymes and receptors, due to their conformational stability and ability to occupy deep binding pockets. The ethan-1-ol side chain in 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol further enhances its potential as a pharmacophore by providing a hydroxyl group that can engage in hydrogen bonding interactions.

In the context of drug development, the synthesis of this compound has been optimized to ensure high yield and purity, critical factors for preclinical and clinical studies. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the spirocyclic core with high enantioselectivity. These approaches align with the growing emphasis on sustainable and efficient synthetic routes in pharmaceutical manufacturing.

Current research in medicinal chemistry focuses on leveraging structural diversity to discover novel therapeutic agents. The spirocyclic azabicycloalkane motif has shown promise in addressing various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The unique electronic and steric properties of 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Moreover, the compound's solubility profile has been investigated to assess its feasibility for formulation development. Optimizing solubility is crucial for ensuring adequate bioavailability and pharmacokinetic behavior in vivo. Techniques such as salt formation or prodrug design may be explored to enhance solubility while preserving biological activity.

The potential applications of CAS No 2097995-14-5 extend beyond traditional small-molecule drug discovery. Its structural features make it suitable for use as a building block in fragment-based drug design or as a key intermediate in the synthesis of peptidomimetics. The growing interest in structure-based drug design underscores the importance of having diverse chemical scaffolds like this one available for exploration.

As computational tools continue to evolve, virtual screening methods are being increasingly utilized to identify promising candidates from large chemical libraries. The unique properties of 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol position it as a candidate for high-throughput virtual screening against various biological targets, streamlining the drug discovery process.

In conclusion, 2-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-ol (CAS No 2097995-14-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold, functional groups, and favorable physicochemical properties make it an attractive candidate for further investigation into novel therapeutic agents. Continued research into its biological activity and synthetic applications will likely uncover new opportunities in drug development and molecular pharmacology.